Ethyl 5-(2-(4-methoxyphenyl)acetamido)-4-oxo-3-(p-tolyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 5-[[2-(4-methoxyphenyl)acetyl]amino]-3-(4-methylphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C25H23N3O5S/c1-4-33-25(31)22-19-14-34-23(26-20(29)13-16-7-11-18(32-3)12-8-16)21(19)24(30)28(27-22)17-9-5-15(2)6-10-17/h5-12,14H,4,13H2,1-3H3,(H,26,29)
• InChI Key: GAOCIEXFLYUCDR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)CC3=CC=C(C=C3)OC)C4=CC=C(C=C4)C
• Molecular Formula: C25H23N3O5S
• Molecular Weight: 477.5 g/mol

Description

Ethyl 5-(2-(4-methoxyphenyl)acetamido)-4-oxo-3-(p-tolyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C25H23N3O5S and its molecular weight is 477.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of novel compounds derived from pyridazine and thieno[3,4-d]pyridazine frameworks have been extensively studied. These compounds are synthesized through reactions involving various nucleophilic reagents, demonstrating the versatility of the pyridazine and thieno[3,4-d]pyridazine cores in forming complex heterocyclic structures with potential biological activities. For example, one study detailed the conversion of ethyl 6-amino-5-cyano-4-aryl-2-methyl-4H-pyran-3-carboxylates into several pyridazine derivatives through reactions with different nucleophiles, highlighting the chemical diversity achievable from these precursors (Harb et al., 1989).

Potential Biological Activities

Research into the potential biological activities of these compounds reveals their promising applications in medicinal chemistry. For instance, some newly synthesized 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, similar in structural complexity to the ethyl 5-(2-(4-methoxyphenyl)acetamido)-4-oxo-3-(p-tolyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate, were evaluated for their in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, demonstrating the potential therapeutic applications of these compounds (Hassan, Hafez, & Osman, 2014).

Herbicidal and Antibacterial Activities

Beyond potential therapeutic applications, some derivatives have been assessed for their herbicidal and antibacterial activities. A study on novel 3-N-substituted amino-6-methyl-4-(3-trifluoromethylphenyl)pyridazine derivatives showcased significant herbicidal activity, akin to commercial herbicides, suggesting applications in agricultural chemistry (Xu et al., 2008). Additionally, novel thieno[2,3-c]pyridazines showed promising antibacterial activities, indicating their potential use in developing new antimicrobial agents (Al-Kamali et al., 2014).